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Cat. No.: B049206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisobutyl hydrogen phosphate (DIBP) is an organophosphorus compound with the chemical

formula C₈H₁₉O₄P.[1] It belongs to the class of dialkyl hydrogen phosphates and finds

applications in various chemical industries, notably as a flame retardant.[2] This technical guide

provides a comprehensive overview of the physical and chemical characteristics of DIBP,

including its synthesis, analysis, and stability. The information is intended to support

researchers, scientists, and professionals in drug development and other scientific fields who

may work with or encounter this compound.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Diisobutyl hydrogen phosphate
and the closely related Dibutyl phosphate (DBP) is presented below. It is important to note that

some experimental data for DIBP is not readily available in the literature; in such cases,

predicted values or experimental data for the analogous compound DBP are provided for

reference and should be interpreted with caution.

Table 1: Physical and Chemical Properties of Diisobutyl Hydrogen Phosphate and Dibutyl

Phosphate
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Property
Diisobutyl Hydrogen
Phosphate (DIBP)

Dibutyl Phosphate (DBP)

Molecular Formula C₈H₁₉O₄P[1] C₈H₁₉O₄P[3]

Molecular Weight 210.21 g/mol [1] 210.21 g/mol [3]

CAS Number 6303-30-6[1] 107-66-4[3]

Appearance Colorless Oil (Predicted)[4] Pale-amber odorless liquid[3]

Boiling Point 263.6 ± 23.0 °C (Predicted)[4] 100 °C (decomposes)[3]

Melting Point Not Available -13 °C[3]

Density
1.047 g/cm³ at 20°C

(Predicted)[4]
1.06 g/cm³ at 20°C[3]

Solubility in Water 22.3 g/L at 20°C[4] 18 g/L at 20°C[3]

pKa 1.60 ± 0.50 (Predicted)[4] 0.88 (Predicted)

Experimental Protocols
Synthesis of Diisobutyl Hydrogen Phosphate
A common method for the synthesis of dialkyl hydrogen phosphates involves the reaction of the

corresponding alcohol with a phosphorus-containing reagent. While a specific protocol for

Diisobutyl hydrogen phosphate is not extensively detailed in readily available literature, a

general procedure can be adapted from the synthesis of similar compounds like Dibutyl

Phosphate and Triisobutyl Phosphate.

Method 1: From Isobutanol and Phosphorus Oxychloride

This method is adapted from the industrial synthesis of related phosphate esters.[5][6]

Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, dropping funnel, and

a reflux condenser connected to a system for trapping hydrogen chloride gas is charged with

isobutanol.
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Reaction: Phosphorus oxychloride is added dropwise to the isobutanol while maintaining a

controlled temperature. The reaction is exothermic and generates hydrogen chloride gas.

Esterification: After the addition is complete, the reaction mixture is heated to drive the

esterification to completion.

Workup: The crude product is then purified through a series of steps which may include:

Dealcoholization: Removal of excess isobutanol, often by distillation.

Washing: The organic layer is washed with water, a dilute alkali solution (e.g., sodium

carbonate) to neutralize any remaining acidic impurities, followed by a final water wash.

Drying: The organic phase is dried over an anhydrous drying agent (e.g., magnesium

sulfate).

Distillation: The final product is purified by vacuum distillation.

A logical workflow for this synthesis is depicted in the following diagram:

Isobutanol +
Phosphorus Oxychloride

Reaction Vessel
(Controlled Temperature)

Heating to
Complete Esterification

Dealcoholization
(Distillation)

Washing Steps
(Water, Alkali, Water)

Drying
(Anhydrous MgSO4) Vacuum Distillation Diisobutyl Hydrogen

Phosphate

Click to download full resolution via product page

Synthesis of Diisobutyl Hydrogen Phosphate.

Analytical Methods
The characterization and quantification of Diisobutyl hydrogen phosphate can be achieved

using various analytical techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

organic compounds like DIBP.
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Sample Preparation: The sample containing DIBP is dissolved in a suitable organic solvent

(e.g., dichloromethane, ethyl acetate). Derivatization to a more volatile species may be

necessary in some cases to improve chromatographic performance.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector: Split/splitless injector, with an appropriate injection volume and temperature.

Oven Program: A temperature gradient program is typically used to ensure good

separation of the analyte from other components in the sample matrix.

Carrier Gas: Helium or hydrogen at a constant flow rate.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV is commonly used.

Mass Analyzer: Quadrupole or ion trap mass analyzer.

Detection: Scanning a specific mass range to obtain a full mass spectrum for identification,

or selected ion monitoring (SIM) for enhanced sensitivity and quantification.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of DIBP.

¹H NMR: The proton NMR spectrum provides information about the different types of protons

in the molecule and their connectivity. The ¹H NMR spectrum of the related Dibutyl

phosphate shows characteristic signals for the butyl chain protons. For DIBP, one would

expect to see signals corresponding to the isobutyl group protons, with characteristic splitting

patterns.

³¹P NMR: Phosphorus-31 NMR is particularly useful for organophosphorus compounds. It

provides a single peak for DIBP, and its chemical shift is indicative of the chemical

environment of the phosphorus atom.
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¹³C NMR: The carbon-13 NMR spectrum reveals the number of non-equivalent carbon atoms

in the molecule.

An experimental workflow for the analysis of a DIBP sample is illustrated below:

Sample Preparation
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Analytical workflow for Diisobutyl Hydrogen Phosphate.

Reactivity and Stability
Acidic Nature: Diisobutyl hydrogen phosphate is a moderately strong acid due to the

presence of the acidic proton on the phosphate group. It will react exothermically with bases.
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Thermal Decomposition: While specific data for DIBP is limited, the related Dibutyl

phosphate is known to decompose upon heating above 100°C, emitting toxic fumes of

phosphorus oxides.[3] It is reasonable to assume that DIBP exhibits similar thermal

instability. Studies on related organophosphorus compounds suggest that the decomposition

can be vigorous and exothermic.

Incompatibilities: DIBP is incompatible with strong oxidizing agents and strong bases.

Conclusion
This technical guide has summarized the key physical and chemical characteristics of

Diisobutyl hydrogen phosphate. While some experimental data for DIBP remains elusive,

the provided information, including data from the closely related Dibutyl phosphate and

predicted values, offers a solid foundation for researchers and professionals. The outlined

experimental protocols for synthesis and analysis provide practical guidance for working with

this compound. As with any chemical, appropriate safety precautions should be taken when

handling Diisobutyl hydrogen phosphate, considering its potential for thermal decomposition

and its acidic nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Diisobutyl Hydrogen
Phosphate: Physical and Chemical Characteristics]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b049206#physical-and-chemical-
characteristics-of-diisobutyl-hydrogen-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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